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Introduction
Jak3-IN-13, also identified as NIBR3049 and TCS 21311, is a potent and selective inhibitor of

Janus kinase 3 (JAK3).[1][2] JAK3 is a member of the Janus family of tyrosine kinases (which

also includes JAK1, JAK2, and TYK2) that are crucial for signal transduction of numerous

cytokines and growth factors, playing a key role in the regulation of the immune system.[3][4][5]

Specifically, JAK3 is predominantly expressed in hematopoietic cells and associates with the

common gamma chain (γc) of cytokine receptors for interleukins IL-2, IL-4, IL-7, IL-9, IL-15,

and IL-21.[4] Dysregulation of the JAK3 signaling pathway is implicated in a variety of

autoimmune diseases and cancers, making it an attractive therapeutic target.[4][6]

Jak3-IN-13 exhibits high selectivity for JAK3, with significantly lower activity against other JAK

family members, making it a valuable tool for studying the specific roles of JAK3 in cellular

processes.[1] These application notes provide detailed protocols for the use of Jak3-IN-13 in

cell culture experiments to investigate its effects on cellular signaling and function.

Mechanism of Action
Jak3-IN-13 functions as an ATP-competitive inhibitor, binding to the ATP-binding site of the

JAK3 enzyme.[7] This binding prevents the phosphorylation and activation of JAK3, which in

turn blocks the subsequent phosphorylation of Signal Transducer and Activator of Transcription

(STAT) proteins, particularly STAT5.[8][9] The inhibition of STAT phosphorylation prevents their
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dimerization and translocation to the nucleus, thereby downregulating the transcription of target

genes involved in immune cell activation, proliferation, and survival.[4][5]
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Preparation

Treatment

Assay

Analysis

Seed cells in 96-well plate

Incubate for 24h

Add Jak3-IN-13 dilutions

Incubate for 24-72h

Add MTT solution

Incubate for 4h

Add solubilization solution

Incubate overnight

Measure absorbance at 570 nm

Calculate cell viability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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